Cas no 618397-67-4 (2-Chloro-4-nitropyrimidin-5-amine)

• Product Name: 2-Chloro-4-nitropyrimidin-5-amine
• CAS No: 618397-67-4
• MF: C₄H₃ClN₄O₂
• MW: 174.545218706131
• CID: 1083180
• PubChem ID: 5086156
• Update Time: 2025-04-20

2-Chloro-4-nitropyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-nitropyrimidin-5-amine
• 2-chloro-4-nitro-5-Aminopyrimidine
• SB55541
• DB-355677
• 618397-67-4
• DTXSID80408186

• Inchi： 1S/C4H3ClN4O2/c5-4-7-1-2(6)3(8-4)9(10)11/h1H,6H2
• InChI Key： SZAINBUPDLJWCN-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C([N+](=O)[O-])=N1)N

Computed Properties

• Exact Mass: 173.9944530g/mol
• Monoisotopic Mass: 173.9944530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.712